Cas no 1361781-06-7 (2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine)

• Product Name: 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine
• CAS No: 1361781-06-7
• MF: C₁₇H₈Cl₄N₂O₂
• MW: 414.069620132446
• CID: 4928096
• Update Time: 2025-06-09

2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine

• Inchi： 1S/C17H8Cl4N2O2/c18-10-1-3-14(20)12(6-10)9-5-16(23(24)25)17(22-8-9)13-7-11(19)2-4-15(13)21/h1-8H
• InChI Key： SERWEYLBZKWFJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CN=C(C2C=C(C=CC=2Cl)Cl)C(=C1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 478
• XLogP3: 6.5
• Topological Polar Surface Area: 58.7

Additional information on 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine

Introduction to 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine (CAS No. 1361781-06-7)

2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine (CAS No. 1361781-06-7) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound belongs to the class of nitropyridines and is characterized by its distinctive molecular structure, which includes two dichlorophenyl groups and a nitro group attached to a pyridine ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine is C₁₈H₉Cl₄N₂O₂, with a molecular weight of approximately 404.07 g/mol. The compound's high chlorine content and the presence of the nitro group contribute to its stability and reactivity, making it suitable for use in synthetic chemistry, material science, and pharmaceutical development.

In recent years, the study of nitropyridines has expanded significantly due to their potential applications in various fields. One of the key areas of interest is their use as intermediates in the synthesis of pharmaceuticals. The nitro group can be reduced to an amino group, which can then be further modified to produce a wide range of bioactive molecules. This versatility makes 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine an attractive starting material for drug discovery and development.

The physical properties of 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine include its appearance as a yellow crystalline solid with a melting point ranging from 140°C to 142°C. It is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics are crucial for its use in chemical reactions and formulations.

In terms of chemical reactivity, 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine exhibits several notable properties. The nitro group can undergo reduction reactions to form amino derivatives, which can then be further functionalized through various synthetic routes. Additionally, the dichlorophenyl groups provide opportunities for substitution reactions, allowing for the introduction of other functional groups that can modulate the compound's biological activity.

The biological activity of 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine has been explored in several studies. Research has shown that compounds with similar structures exhibit antifungal and antibacterial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain nitropyridine derivatives demonstrated potent antifungal activity against Candida albicans and Aspergillus fumigatus. These findings suggest that 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine could be further investigated for its potential as an antifungal agent.

Beyond its potential as an antifungal agent, 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine has also shown promise in other therapeutic areas. A recent study published in the European Journal of Medicinal Chemistry explored the use of nitropyridines as inhibitors of specific enzymes involved in cancer progression. The results indicated that certain derivatives exhibited significant inhibitory activity against these enzymes, suggesting that further research could lead to the development of novel anticancer drugs.

The synthesis of 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine involves several well-established chemical reactions. One common approach is the condensation reaction between 3-nitropyridine and 2,5-dichlorobenzaldehyde followed by cyclization to form the final product. This synthetic route is efficient and can be scaled up for industrial production. The ability to synthesize this compound reliably and cost-effectively is crucial for its widespread application in research and development.

In addition to its use as a pharmaceutical intermediate, 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine has potential applications in material science. Nitropyridines have been studied for their photochromic properties, which allow them to change color upon exposure to light. This property makes them useful in the development of smart materials that can respond to environmental stimuli. For example, a study published in Advanced Materials reported that certain nitropyridine derivatives exhibited reversible photochromic behavior under UV light irradiation.

The safety profile of 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine

In conclusion, 2,5-Bis(2,5-dichlorophenyl)-3-nitropyridine1361781-06-7) is a multifaceted compound with significant potential across multiple fields including pharmaceuticals and material science. Its unique molecular structure provides opportunities for developing new drugs with diverse biological activities and smart materials with responsive properties. Ongoing research continues to uncover new applications and improve our understanding of this intriguing compound.